Cas no 944326-71-0 (3,4-Diisobutylthiophene-2-carboxylic acid)

• Product Name: 3,4-Diisobutylthiophene-2-carboxylic acid
• CAS No: 944326-71-0
• MF: C₁₃H₂₀O₂S
• MW: 240.361702919006
• CID: 2151864
• Update Time: 2023-08-05

3,4-Diisobutylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-diisobutylthiophene-2-carboxylic acid
• 3,4-Diisobutylthiophene-2-carboxylic acid

• Inchi： 1S/C13H20O2S/c1-8(2)5-10-7-16-12(13(14)15)11(10)6-9(3)4/h7-9H,5-6H2,1-4H3,(H,14,15)
• InChI Key： RRMZTCUTSBTVTR-UHFFFAOYSA-N
• SMILES： S1C=C(CC(C)C)C(=C1C(=O)O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Topological Polar Surface Area: 65.5